Cancer/testis antigen 1 (53-62)
Description
Cancer/testis antigen 1; NY-ESO-1
Scientific Research Applications
Immunotherapy and Cancer Vaccines
Cancer/testis (CT) antigens, including Cancer/Testis Antigen 1, are expressed in various types of tumors but not in adult somatic tissues. Their discovery has led directly to the development of antigen-specific cancer vaccines. Clinical trials with antigens like MAGE-A and NY-ESO-1 are in progress, leveraging the immunogenic properties of these antigens in cancer patients (Scanlan et al., 2002).
Diagnostic and Prognostic Biomarkers
CT antigens like Cancer/Testis Antigen 1 are potential biomarkers for early cancer detection. Their expression patterns may provide correlates of specific cancer types and disease progression, aiding in diagnosis and monitoring (Ghafouri-Fard & Modarressi, 2009).
Cancer Research and Oncogenesis
The aberrant expression of CT antigens in tumors, including Cancer/Testis Antigen 1, is being evaluated for their role in oncogenesis. The expression of these antigens might contribute characteristic features to the neoplastic phenotype, including immortality, invasiveness, immune evasion, and metastatic capacity (Simpson et al., 2005).
Therapeutic Targets in Cancer Immunotherapy
CT antigens, due to their immunogenicity and tumor-restricted expression, are being pursued as targets for therapeutic cancer vaccines. Their specific expression in tumors but not in normal tissues makes them ideal candidates for immunotherapy (Kulkarni et al., 2012).
Properties
sequence |
ASGPGGGAPR |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Cancer/testis antigen 1 (53-62); NY-ESO-1 (53-62) |
Origin of Product |
United States |
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